Chlorohydroquinone (Technical Grade, ~90per cent)
Chlorohydroquinone (Technical Grade, ~90per cent)
Chlorohydroquinone is a benzenediol that consists of hydroquinone bearing a single chloro substituent. It has a role as a metabolite. It is a member of monochlorobenzenes and a member of chlorohydroquinones.
Brand Name:
Vulcanchem
CAS No.:
615-67-8
VCID:
VC0041787
InChI:
InChI=1S/C6H5ClO2/c7-5-3-4(8)1-2-6(5)9/h1-3,8-9H
SMILES:
C1=CC(=C(C=C1O)Cl)O
Molecular Formula:
C6H5ClO2
Molecular Weight:
144.55 g/mol
Chlorohydroquinone (Technical Grade, ~90per cent)
CAS No.: 615-67-8
Reference Standards
VCID: VC0041787
Molecular Formula: C6H5ClO2
Molecular Weight: 144.55 g/mol
| CAS No. | 615-67-8 |
|---|---|
| Product Name | Chlorohydroquinone (Technical Grade, ~90per cent) |
| Molecular Formula | C6H5ClO2 |
| Molecular Weight | 144.55 g/mol |
| IUPAC Name | 2-chlorobenzene-1,4-diol |
| Standard InChI | InChI=1S/C6H5ClO2/c7-5-3-4(8)1-2-6(5)9/h1-3,8-9H |
| Standard InChIKey | AJPXTSMULZANCB-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1O)Cl)O |
| Canonical SMILES | C1=CC(=C(C=C1O)Cl)O |
| Boiling Point | 263.0 °C 263 °C |
| Colorform | WHITE TO LIGHT-TAN FINE CRYSTALS |
| Melting Point | 108.0 °C 100 °C |
| Description | Chlorohydroquinone is a benzenediol that consists of hydroquinone bearing a single chloro substituent. It has a role as a metabolite. It is a member of monochlorobenzenes and a member of chlorohydroquinones. |
| Solubility | VERY SOL IN WATER AND ALC, SLIGHTLY SOL IN ETHER |
| Synonyms | Chloroquinol; Monochlorohydroquinone; NSC 427; NSC 5934; 1,4-Dihydroxy-2-chlorobenzene; 1-Chloro-2,5-dihydroxybenzene; 2-Chloro-1,4-benzenediol; 2-Chloro-1,4-dihydroxybenzene; 2-Chloro-1,4-hydroquinone; 2-Chlorohydroquinone; Chloro-p-hydroquinone; |
| PubChem Compound | 301 |
| Last Modified | Nov 11 2021 |
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